Cas no 61714-42-9 (6-[(phenylsulphonyl)amino]hexanoic acid)

• Product Name: 6-[(phenylsulphonyl)amino]hexanoic acid
• CAS No: 61714-42-9
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• MDL: MFCD00482915
• CID: 954950
• PubChem ID: 3017278
• Update Time: 2025-04-19

6-[(phenylsulphonyl)amino]hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-[(phenylsulphonyl)amino]hexanoic acid
• 6-(benzenesulfonamido)hexanoic acid
• 6-(Phenylsulfonamido)hexanoic acid
• 6-((Phenylsulphonyl)amino)hexanoic acid
• 6-[(phenylsulfonyl)amino]hexanoic acid
• UNII-DG4DBW4RNZ
• DG4DBW4RNZ
• HEXANOIC ACID, 6-((PHENYLSULPHONYL)AMINO)-
• DB-317931
• AKOS000143527
• 6-BENZENESULFONAMIDOHEXANOIC ACID
• CHEMBL292818
• STL257773
• 6-Benzenesulfonylamino-hexanoic acid
• 6-(benzenesulphonamido)hexanoic acid
• DTXSID20210720
• SCHEMBL599970
• NS00034774
• 6-(BENZENESULPHONYLAMINO)HEXANOIC ACID
• 61714-42-9
• 6-(Phenylsulfonamido)hexanoicacid
• 6-((Phenylsulfonyl)amino)hexanoic acid
• 6-(Benzenesulfonylamino)hexanoic acid
• HEXANOIC ACID, 6-((PHENYLSULFONYL)AMINO)-
• EINECS 262-932-6
• DTXCID50133211

• MDL： MFCD00482915
• Inchi： 1S/C12H17NO4S/c14-12(15)9-5-2-6-10-13-18(16,17)11-7-3-1-4-8-11/h1,3-4,7-8,13H,2,5-6,9-10H2,(H,14,15)
• InChI Key： KKKPOIVLPJUNEA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCCCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 271.08791
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47